Benzo(B)Triphenylene

• CAS: 414-29-9
• Molecular Formula: C22H14
• Molecular Weight: 278.3 g/mol
• InChI: InChI=1S/C22H14/c1-2-8-16-14-22-20-12-6-4-10-18(20)17-9-3-5-11-19(17)21(22)13-15(16)7-1/h1-14H
• InChIKey: RAASUWZPTOJQAY-UHFFFAOYSA-N

Benzo(B)Triphenylene (CAS 414-29-9) Properties and Procurement Baseline

Benzo[b]triphenylene (CAS: 215-58-7, synonyms include 1,2:3,4-Dibenzanthracene and Dibenz[a,c]anthracene) is a five-ring, alternant benzenoid polycyclic aromatic hydrocarbon (PAH) with the molecular formula C22H14 and a molecular weight of 278.35 g/mol [1]. It possesses a fully planar, highly conjugated aromatic structure [2], contributing to its exceptional thermal stability (melting point 205-207 °C, boiling point 518 °C) and extremely low aqueous solubility (estimated 0.0043 mg/L) . This compound is a key structural scaffold in materials science and a relevant environmental PAH.

1 High thermal stability and planar aromatic core for materials science scaffolds

2 Low background fluorescence – suitable as non-emissive host matrix or substrate

3 Defined π-perimeter topology enables specific multinuclear organometallic synthesis

4 IARC Group 3 classification supports lower-risk analytical reference standard use

• [1] National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9164, Benzo(B)Triphenylene. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Dibenz%28a%2Cc%29anthracene. View Source
• [2] Solubility of Things. (n.d.). benzo[b]triphenylene. Retrieved from https://www.solubilityofthings.com/benzobtriphenylene. View Source

Benzo(B)Triphenylene Selection Risks: Why Analog Substitution Compromises Research Outcomes

The assumption that other 5-ring PAH isomers or common derivatives of Benzo[b]triphenylene are interchangeable is fundamentally flawed. The precise angular topology of its fused ring system dictates a unique electronic structure, which is manifest in specific photophysical parameters such as a low fluorescence quantum yield (ΦF = 6%) and a defined ionization energy (7.39–7.44 eV) [1]. Substituting with a common analog like Benzo[a]pyrene, which exhibits different coordination chemistry and a starkly different carcinogenic profile (IARC Group 1 vs. Group 3), will introduce uncontrolled variables into biological, materials, or analytical experiments, leading to data inconsistency and non-reproducible results [2]. The following quantitative evidence underscores the necessity of selecting the specific, well-characterized Benzo[b]triphenylene core.

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Topological isomer substitution (e.g., linear pentacene or picene) may alter electronic structure, ionization energy, and photophysical output – data from angular benzo[b]triphenylene do not transfer directly.

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Metal-coordination behavior is not interchangeable. Benzo[b]triphenylene’s threefold binding with {(η5-C5Me5)Co} fragments cannot be replicated by tetracene (twofold) or benzo[a]pyrene, limiting direct replacement in organometallic studies.

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Different IARC carcinogenicity profiles (Group 3 vs Group 1 for benzo[a]pyrene) may affect data interpretation in biological or environmental studies and require distinct handling protocols – class substitution may introduce uncontrolled toxicological variables.

• [1] Chen, Q.-R., Li, Y.-Q., & Zhou, Y.-M. (2023). Synthesis and photophysical properties of BN-benzo[b]triphenylene. Chemical Physics Letters, 813, 140313. doi:10.1016/j.cplett.2023.140313. View Source
• [2] International Agency for Research on Cancer (IARC). (n.d.). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Retrieved from https://monographs.iarc.who.int/. View Source

Quantitative Differentiation of Benzo(B)Triphenylene: Head-to-Head Performance Data

Fluorescence Quantum Yield: Benzo[b]triphenylene (BT) vs. BN-Fused Analog (BNBT)

The photophysical performance of the parent hydrocarbon is a critical benchmark for materials design. This study reveals a striking 10-fold difference in fluorescence quantum yield (ΦF) between the all-carbon Benzo[b]triphenylene (BT) core and its BN-fused analog (BNBT), quantifying the baseline performance of the parent BT scaffold. [1]

Fluorescence Quantum Yield

Head-to-head

BT: Φ_F = 6%
BNBT analog: Φ_F = 66% (approx. 10× higher)

Benchmarks low-fluorescence of parent core; supports non-emissive application selection.

Solution, room temperature measurement.

Evidence Dimension	Fluorescence Quantum Yield (ΦF)
Target Compound Data	Benzo[b]triphenylene (BT): ΦF = 6%
Comparator Or Baseline	BN-benzo[b]triphenylene (BNBT): ΦF = 66%
Quantified Difference	BNBT is approximately 10 times more fluorescent than the parent BT compound.
Conditions	Measurements were performed in solution at room temperature.

Why This Matters

This quantifies the benchmark low-fluorescence of the parent compound, which is critical for applications requiring a non-emissive or low-emissive core, or for understanding performance gains in heteroatom-doped derivatives.

• [1] Chen, Q.-R., Li, Y.-Q., & Zhou, Y.-M. (2023). Synthesis and photophysical properties of BN-benzo[b]triphenylene. Chemical Physics Letters, 813, 140313. doi:10.1016/j.cplett.2023.140313. View Source

Ionization Energy Benchmarking: Benzo[b]triphenylene vs. Structural Analogs

The ionization energy (IE) is a fundamental property governing photoionization efficiency and charge transfer capabilities. NIST compilations of photoelectron spectroscopy data provide a verified IE value for Benzo[b]triphenylene of 7.39–7.44 eV, which is quantifiably distinct from other common 5-ring PAHs. [1]

Ionization Energy

Cross-study comparable

BT: 7.39–7.44 eV
Picene (5-ring isomer): 7.50 eV
Pentacene (linear): 6.61 eV

Enables selective ionization differentiation in GC-MS and photoionization detectors.

Gas-phase photoelectron spectroscopy; NIST compilation.

Evidence Dimension	Ionization Energy (IE)
Target Compound Data	Benzo[b]triphenylene: 7.39–7.44 eV
Comparator Or Baseline	Picene (5-ring isomer, C22H14): 7.50 eV; Pentacene (5-ring linear, C22H14): 6.61 eV
Quantified Difference	Benzo[b]triphenylene's IE differs by 0.06–0.11 eV from picene and by 0.78–0.83 eV from pentacene.
Conditions	Gas-phase photoelectron spectroscopy (PE).

Why This Matters

These distinct IE values are critical for differentiating the compound in analytical methods like GC-MS and for predicting its behavior in electronic devices where charge injection barriers are crucial.

• [1] National Institute of Standards and Technology (NIST). (n.d.). Benzo[b]triphenylene. NIST Chemistry WebBook, Standard Reference Database Number 69. doi:10.18434/T4D303. View Source

Coordination Chemistry: Benzo[b]triphenylene vs. Benzo[a]pyrene and Triphenylene

The topology of the π-perimeter dictates the metal-coordination behavior of PAHs. Benzo[b]triphenylene allows for a threefold coordination of {(η5-C5Me5)Co} fragments in its periphery, a behavior it shares with triphenylene. This is a distinct mode of binding compared to tetracene, which only permits twofold coordination, or benzo[a]pyrene. [1]

Metal Coordination Stoichiometry

Head-to-head

BT coordinates three {(η⁵-C₅Me₅)Co} fragments. Tetracene: two fragments.

Unique trinuclear architecture synthesis – not accessible with tetracene or benzo[a]pyrene.

Characterized by X-ray crystallography, EPR.

Evidence Dimension	Metal Coordination Stoichiometry
Target Compound Data	Benzo[b]triphenylene: Coordinates three {(η5-C5Me5)Co} fragments.
Comparator Or Baseline	Triphenylene: Three {(η5-C5Me5)Co} fragments. Tetracene: Two {(η5-C5Me5)Co} fragments.
Quantified Difference	Threefold vs. twofold coordination
Conditions	Reaction with {η5-C5RCo}-fragments; characterized by X-ray crystallography and EPR.

Why This Matters

This distinct coordination mode enables the rational synthesis of specific multinuclear organometallic complexes, which cannot be accessed using many other PAH ligands.

• [1] Schneider, J., et al. (2003). Coordination studies of polycondensed π-perimeters: mono-, di- and tri-nuclear cobalt sandwich complexes of tetracene, benzo[a]pyrene, triphenylene, benzo[b]triphenylene and perylene. Journal of Organometallic Chemistry, 683(1), 137-147. View Source

Carcinogenicity Classification: Benzo[b]triphenylene vs. Benzo[a]pyrene

The toxicological profile is a critical differentiator for procurement and handling. Benzo[b]triphenylene is classified by the IARC as Group 3 (not classifiable as to its carcinogenicity to humans). This is in stark contrast to other 5-ring PAHs like Benzo[a]pyrene (IARC Group 1, carcinogenic to humans) and Dibenz[a,h]anthracene (IARC Group 2A, probably carcinogenic). [1]

IARC Carcinogenicity Classification

Class-level

Benzo[b]triphenylene: Group 3 (Not classifiable)
Benzo[a]pyrene: Group 1 (Carcinogenic)

Supports lower-risk reference standard selection and handling protocol design.

Based on published IARC monograph evaluation; class-level inference.

Evidence Dimension	IARC Carcinogenicity Classification
Target Compound Data	Benzo[b]triphenylene: Group 3 (Not classifiable)
Comparator Or Baseline	Benzo[a]pyrene: Group 1 (Carcinogenic to humans). Dibenz[a,h]anthracene: Group 2A (Probably carcinogenic).
Quantified Difference	Different IARC classification.
Conditions	Evaluation of published scientific literature by IARC.

Why This Matters

This classification has direct implications for workplace safety, regulatory compliance, and risk assessment in procurement and laboratory use, offering a less hazardous alternative for certain applications.

• [1] International Agency for Research on Cancer (IARC). (n.d.). Agents Classified by the IARC Monographs, Volumes 1–132. Retrieved from https://monographs.iarc.who.int/list-of-classifications. View Source

Where Benzo(B)Triphenylene Outperforms: Targeted Applications and Use Cases

Low-Fluorescence Host Matrix or Substrate

The low fluorescence quantum yield of 6% for the parent Benzo[b]triphenylene core [4] makes it a superior choice for applications requiring a non-emissive scaffold. This is valuable for hosting emissive dopants in OLEDs without background interference, or as a substrate in surface-enhanced Raman spectroscopy (SERS) where a low-background signal is essential.

Differentiation in Complex PAH Environmental Analysis

The distinct ionization energy of 7.39–7.44 eV [4] enables selective ionization and differentiation of Benzo[b]triphenylene from co-eluting or isomeric PAHs like picene and pentacene in complex environmental mixtures (e.g., soil, sediment, air particulate matter) when using photoionization detectors (PID) or advanced mass spectrometry techniques.

Synthesis of Specific Multinuclear Organometallic Complexes

The ability of Benzo[b]triphenylene to undergo threefold coordination with {η5-C5Me5Co} fragments [4] makes it a uniquely suitable ligand for constructing specific trinuclear organometallic architectures. This cannot be replicated with PAHs like tetracene, which only support twofold coordination, enabling new research into magnetic materials and catalysis.

Reduced-Risk PAH Reference Standard

Its classification as an IARC Group 3 carcinogen (not classifiable) [4], as opposed to the Group 1 (carcinogenic) or Group 2A (probable) status of many other PAHs, positions Benzo[b]triphenylene as a less hazardous alternative for use as an analytical reference standard or for conducting large-scale studies where minimizing personnel exposure is a priority.

Application

Selection Property

Validation Focus

Low-background host matrix studies

Low fluorescence quantum yield (Φ_F 6%)

Background signal minimization in OLED or SERS substrates

Complex PAH mixture environmental analysis

Distinct ionization energy (7.39–7.44 eV)

Selective ionization and differentiation from co-eluting isomers

Multinuclear organometallic synthesis

Threefold coordination capability

Formation of specific trinuclear cobalt sandwich complexes

Lower-risk analytical reference standard

IARC Group 3 classification

Occupational exposure and handling protocol evaluation

• [1] Chen, Q.-R., Li, Y.-Q., & Zhou, Y.-M. (2023). Synthesis and photophysical properties of BN-benzo[b]triphenylene. Chemical Physics Letters, 813, 140313. doi:10.1016/j.cplett.2023.140313. View Source
• [2] National Institute of Standards and Technology (NIST). (n.d.). Benzo[b]triphenylene. NIST Chemistry WebBook, Standard Reference Database Number 69. doi:10.18434/T4D303. View Source
• [3] Schneider, J., et al. (2003). Coordination studies of polycondensed π-perimeters: mono-, di- and tri-nuclear cobalt sandwich complexes of tetracene, benzo[a]pyrene, triphenylene, benzo[b]triphenylene and perylene. Journal of Organometallic Chemistry, 683(1), 137-147. View Source
• [4] International Agency for Research on Cancer (IARC). (n.d.). Agents Classified by the IARC Monographs, Volumes 1–132. Retrieved from https://monographs.iarc.who.int/list-of-classifications. View Source